Cas no 1260897-40-2 (tert-butyl N-methyl-N-[2-(pyrrolidin-2-yl)ethyl]carbamate)

• Product Name: tert-butyl N-methyl-N-[2-(pyrrolidin-2-yl)ethyl]carbamate
• CAS No: 1260897-40-2
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 1006931
• PubChem ID: 53419824
• Update Time: 2025-10-29

tert-butyl N-methyl-N-[2-(pyrrolidin-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Methyl-(2-pyrrolidin-2-yl-ethyl)-carbamic acid tert-butyl ester
• tert-butyl N-methyl-N-[2-(pyrrolidin-2-yl)ethyl]carbamate
• 2349514-24-3
• tert-Butyl methyl(2-(pyrrolidin-2-yl)ethyl)carbamate
• 2349984-19-4
• tert-butyl N-methyl-N-[2-[(2S)-pyrrolidin-2-yl]ethyl]carbamate
• 1260897-40-2
• tert-butyl N-methyl-N-[2-[(2R)-pyrrolidin-2-yl]ethyl]carbamate

• MDL： MFCD11847944
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14(4)9-7-10-6-5-8-13-10/h10,13H,5-9H2,1-4H3
• InChI Key： QNINVVQVKZJBLQ-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCC1CCCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl N-methyl-N-[2-(pyrrolidin-2-yl)ethyl]carbamate

Comprehensive Guide to tert-butyl N-methyl-N-[2-(pyrrolidin-2-yl)ethyl]carbamate (CAS No. 1260897-40-2)

tert-butyl N-methyl-N-[2-(pyrrolidin-2-yl)ethyl]carbamate (CAS No. 1260897-40-2) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug development and medicinal chemistry. The presence of both pyrrolidine and tert-butyl carbamate functional groups makes it a valuable intermediate for designing bioactive molecules.

The molecular structure of tert-butyl N-methyl-N-[2-(pyrrolidin-2-yl)ethyl]carbamate features a pyrrolidine ring linked to a N-methyl carbamate moiety via an ethyl spacer. This unique arrangement enhances its reactivity and compatibility with various synthetic protocols. Researchers often utilize this compound in the synthesis of peptidomimetics, enzyme inhibitors, and receptor modulators, making it a sought-after building block in modern drug discovery.

One of the key advantages of tert-butyl N-methyl-N-[2-(pyrrolidin-2-yl)ethyl]carbamate is its stability under standard laboratory conditions. The tert-butyloxycarbonyl (Boc) group provides excellent protection for amines during multi-step syntheses, while the pyrrolidine ring contributes to the compound's conformational flexibility. These properties align with current trends in green chemistry and sustainable synthesis, as they often reduce the need for harsh reaction conditions.

In pharmaceutical applications, CAS 1260897-40-2 has gained attention for its potential role in developing central nervous system (CNS) drugs. The pyrrolidine scaffold is frequently found in neuroactive compounds, and researchers are exploring its derivatives for conditions like Parkinson's disease and cognitive disorders. This connection to neuropharmacology makes it particularly relevant given the growing focus on brain health supplements and nootropic compounds in consumer markets.

The synthesis of tert-butyl N-methyl-N-[2-(pyrrolidin-2-yl)ethyl]carbamate typically involves protection-deprotection strategies common in peptide chemistry. Modern approaches emphasize atom economy and catalytic methods, reflecting the pharmaceutical industry's shift toward more efficient production processes. Analytical techniques like HPLC and mass spectrometry are routinely employed to ensure the compound's purity, especially when used in GMP-compliant manufacturing.

From a commercial perspective, demand for 1260897-40-2 has increased alongside the expansion of contract research organizations (CROs) and custom synthesis services. The compound's applications in high-throughput screening and combinatorial chemistry make it valuable for drug discovery platforms. Suppliers often highlight its use in developing targeted therapies, particularly for age-related diseases, which represents a significant market growth area.

Quality control for tert-butyl N-methyl-N-[2-(pyrrolidin-2-yl)ethyl]carbamate follows stringent protocols, with typical specifications including ≥95% purity by NMR analysis. Storage recommendations usually suggest keeping the compound at 2-8°C under inert atmosphere to maintain stability. These handling procedures align with best practices in research chemical management and laboratory safety standards.

Recent scientific literature highlights innovative applications of CAS 1260897-40-2 derivatives in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). These cutting-edge technologies represent some of the most searched topics in medicinal chemistry forums and pharmaceutical research communities. The compound's structural features make it adaptable to these emerging methodologies, ensuring its continued relevance in drug development pipelines.

For researchers working with tert-butyl N-methyl-N-[2-(pyrrolidin-2-yl)ethyl]carbamate, proper waste disposal procedures should be followed according to institutional guidelines. While not classified as hazardous under standard regulations, prudent laboratory practices recommend treating all chemical waste appropriately. This consideration reflects the growing emphasis on responsible research and environmental stewardship in scientific communities.

The future outlook for 1260897-40-2 appears promising, particularly in the context of personalized medicine and small molecule therapeutics. As drug discovery paradigms evolve toward more tailored approaches, versatile building blocks like this carbamate derivative will likely see expanded applications. Its compatibility with automated synthesis platforms and parallel reaction systems positions it well for integration into next-generation pharmaceutical research workflows.